Cas no 2549023-64-3 (6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole)

• Product Name: 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole
• CAS No: 2549023-64-3
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 5311925
• PubChem ID: 154883594
• Update Time: 2025-08-03

6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2549023-64-3
• F6745-4793
• AKOS040722667
• 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole
• 6-Chloro-2-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)benzoxazole

• Inchi： 1S/C14H15ClN2O/c15-11-4-5-12-13(6-11)18-14(16-12)17-7-9-2-1-3-10(9)8-17/h4-6,9-10H,1-3,7-8H2
• InChI Key： UYRIVZYJALFLLU-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N=C1N1CC2CCCC2C1

Computed Properties

• Exact Mass: 262.0872908g/mol
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.7±34.0 °C(Predicted)
• pka: 3.55±0.20(Predicted)

Additional information on 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole

6-Chloro-2-{Octahydrocyclopenta[c]pyrrol-2-yl}-1,3-Benzoxazole: A Comprehensive Overview

The compound with CAS No. 2549023-64-3, commonly referred to as 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoxazoles, which are known for their versatile applications in drug design due to their unique electronic properties and ability to interact with various biological targets. The benzoxazole core of this molecule serves as a scaffold for further functionalization, making it a promising candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole. Studies utilizing molecular docking simulations have revealed that this compound exhibits potential binding affinity towards several pharmacologically relevant targets, including kinase enzymes and G-protein coupled receptors (GPCRs). The presence of the chlorine substituent at the sixth position of the benzene ring is particularly noteworthy, as it contributes to both the electronic and steric properties of the molecule, enhancing its bioavailability and selectivity.

The octahydrocyclopenta[c]pyrrol moiety attached to the benzoxazole ring introduces additional complexity to the molecule's structure. This bicyclic system not only increases the rigidity of the compound but also provides a platform for further chemical modifications. Researchers have explored various substitution patterns on this moiety to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have demonstrated that subtle changes in the bicyclic system can significantly influence the compound's behavior in biological systems.

One of the most exciting developments involving 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole is its potential application in anticancer therapy. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, ongoing research is investigating its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors.

In addition to its therapeutic potential, 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole has also been studied for its role in diagnostic applications. Its fluorescence properties under specific conditions make it a candidate for use in biosensors and imaging agents. By incorporating this compound into nanotechnology-based delivery systems, researchers aim to enhance its targeting efficiency and reduce off-target effects.

The synthesis of 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent breakthroughs in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound. These advancements not only improve yield but also facilitate the exploration of stereochemical effects on biological activity.

As interest in benzoxazole derivatives continues to grow, so does the need for comprehensive characterization of their pharmacological profiles. Regulatory agencies require extensive toxicological evaluations before such compounds can be approved for clinical use. To address this challenge, researchers are employing advanced analytical techniques such as metabolomics and proteomics to assess the safety profile of 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yl}-1,3-benzoxazole.

In conclusion, 6-chloro-2-{octahydrocyclopenta[c]pyrrol-2-yli}-1,3-benzoxazole represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research uncovering new insights into its biological activity and mechanisms of action, this compound holds promise across multiple therapeutic areas. As science progresses, it is anticipated that further optimization will unlock its full potential as a drug candidate.